Cas no 123320-44-5 ([3-(benzyloxy)isoxazol-5-yl]methanol)
[3-(benzyloxy)isoxazol-5-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-(Benzyloxy)isoxazol-5-yl)methanol
- [3-(benzyloxy)-1,2-oxazol-5-yl]methanol
- (3-Benzyloxy-isoxazol-5-yl)methanol
- 5-(Hydroxymethyl)-3-(benzyloxy)isoxazole
- 5-Isoxazolemethanol, 3-(phenylmethoxy)-
- (3-phenylmethoxy-1,2-oxazol-5-yl)methanol
- AK100566
- [3-(benzyloxy)isoxazol-5-yl]methanol
- Mysomine
- 4459AA
- FCH2316293
- AX8241504
- ST2407950
-
- MDL: MFCD23135734
- Inchi: 1S/C11H11NO3/c13-7-10-6-11(12-15-10)14-8-9-4-2-1-3-5-9/h1-6,13H,7-8H2
- InChI Key: HHYMUVTUFJYDSQ-UHFFFAOYSA-N
- SMILES: O(C1C=C(CO)ON=1)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 183
- Topological Polar Surface Area: 55.5
Experimental Properties
- Density: 1.251±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (6.2 g/l) (25 º C),
[3-(benzyloxy)isoxazol-5-yl]methanol Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
[3-(benzyloxy)isoxazol-5-yl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LL790-100mg |
[3-(benzyloxy)isoxazol-5-yl]methanol |
123320-44-5 | 98% | 100mg |
427CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LL790-250mg |
[3-(benzyloxy)isoxazol-5-yl]methanol |
123320-44-5 | 98% | 250mg |
950CNY | 2021-05-08 | |
| Chemenu | CM129869-1g |
(3-(benzyloxy)isoxazol-5-yl)methanol |
123320-44-5 | 95+% | 1g |
$327 | 2021-08-05 | |
| Ambeed | A139040-250mg |
(3-(Benzyloxy)isoxazol-5-yl)methanol |
123320-44-5 | 98% | 250mg |
$44.0 | 2025-03-16 | |
| Ambeed | A139040-100mg |
(3-(Benzyloxy)isoxazol-5-yl)methanol |
123320-44-5 | 98% | 100mg |
$21.0 | 2025-03-16 | |
| Ambeed | A139040-1g |
(3-(Benzyloxy)isoxazol-5-yl)methanol |
123320-44-5 | 98% | 1g |
$77.0 | 2025-03-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LL790-200mg |
[3-(benzyloxy)isoxazol-5-yl]methanol |
123320-44-5 | 98% | 200mg |
512.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LL790-50mg |
[3-(benzyloxy)isoxazol-5-yl]methanol |
123320-44-5 | 98% | 50mg |
174.0CNY | 2021-07-13 | |
| Chemenu | CM129869-1g |
(3-(benzyloxy)isoxazol-5-yl)methanol |
123320-44-5 | 95%+ | 1g |
$95 | 2023-11-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B847660-25mg |
(3-(Benzyloxy)isoxazol-5-yl)methanol |
123320-44-5 | 98% | 25mg |
¥215.10 | 2022-09-29 |
[3-(benzyloxy)isoxazol-5-yl]methanol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on [3-(benzyloxy)isoxazol-5-yl]methanol
Comprehensive Overview of [3-(benzyloxy)isoxazol-5-yl]methanol (CAS No. 123320-44-5): Properties, Applications, and Industry Insights
[3-(benzyloxy)isoxazol-5-yl]methanol, identified by its CAS No. 123320-44-5, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This isoxazole derivative features a benzyloxy substituent and a hydroxymethyl functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its role in modern drug discovery, particularly in the development of small-molecule inhibitors and antimicrobial agents.
Recent studies highlight the compound’s potential in addressing antibiotic resistance, a critical global health challenge. Researchers are exploring its isoxazole core as a scaffold for designing novel anti-infective compounds, aligning with the growing demand for next-generation therapeutics. Additionally, its methanol moiety enhances solubility, a key factor in drug formulation optimization—a topic frequently searched in pharmacokinetics forums.
From a synthetic chemistry perspective, CAS 123320-44-5 is valued for its regioselective reactivity, enabling precise modifications for structure-activity relationship (SAR) studies. Industry professionals often inquire about its scalable synthesis routes, with recent patents emphasizing green chemistry approaches to reduce environmental impact—a trending topic in ACS Sustainable Chemistry publications.
The compound’s benzyl-protected hydroxyl group offers stability during multi-step syntheses, a feature discussed in organic synthesis communities. Its applications extend to crop protection chemicals, where its heterocyclic framework contributes to pest resistance management strategies. This aligns with searches for eco-friendly agrochemicals and biodegradable formulations in agricultural biotechnology.
Analytical characterization of [3-(benzyloxy)isoxazol-5-yl]methanol typically involves HPLC purity analysis and NMR spectral interpretation, frequently queried in QC/QA forums. The compound’s chromatographic behavior is documented in several method development studies, reflecting industry needs for robust analytical protocols.
Emerging interest in isoxazole-based materials has expanded its utility to electronic chemicals and photoactive polymers, addressing searches for organic semiconductor precursors. Its thermal stability (often analyzed via TGA-DSC) makes it suitable for high-performance material synthesis, a hot topic in Materials Science journals.
Regulatory databases confirm its compliance with REACH certification standards, a common search term among chemical compliance officers. Safety data sheets emphasize standard laboratory handling precautions, with no significant ecotoxicity concerns reported—information highly sought in EHS (Environment, Health, Safety) documentation.
Market analysts note rising demand for CAS 123320-44-5 in contract research organizations, driven by pharmaceutical outsourcing trends. Its cost-effective production (compared to analogous heterocyclic building blocks) makes it attractive for generic drug development pipelines, a sector with growing API intermediate requirements.
Future research directions may explore its bioconjugation potential for targeted drug delivery systems, connecting to popular searches about antibody-drug conjugates (ADCs). The compound’s crystallographic data (available in Cambridge Structural Database) aids in computational chemistry modeling—an area boosted by AI-assisted molecular design tools.
123320-44-5 ([3-(benzyloxy)isoxazol-5-yl]methanol) Related Products
- 328257-14-3(5-Isoxazolemethanol,3-propoxy-)
- 2552-53-6(3-(benzyloxy)-1,2-oxazole-5-carbaldehyde)
- 127020-20-6(3-Ethoxy-5-methylisoxazole)
- 24827-15-4(Benzoic acid, 4-methyl-, 5-methyl-3-isoxazolyl ester)
- 2552-54-7(3-(Benzyloxy)isoxazole-5-carboxylic acid)
- 823797-37-1(Isoxazole, 5-(3-chloropropyl)-3-(phenylmethoxy)-)
- 205115-22-6(Methyl 3-(benzyloxy)isoxazole-5-carboxylate)
- 1073318-88-3(Methyl 3-((4-methoxybenzyl)oxy)isoxazole-5-carboxylate)
- 24827-17-6(Benzoic acid, 3-methyl-, 5-methyl-3-isoxazolyl ester)
- 70325-77-8(Isoxazole, 5-methyl-3-(2-propynyloxy)-)